Cas no 143654-59-5 (Methyl 3-(2-fluorophenyl)propanoate)

• Product Name: Methyl 3-(2-fluorophenyl)propanoate
• CAS No: 143654-59-5
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• CID: 1086060
• PubChem ID: 15479441
• Update Time: 2025-11-01

Methyl 3-(2-fluorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2-fluorophenyl)propanoate
• MFCD12031751
• SY107238
• Methyl3-(2-fluorophenyl)propanoate
• methyl 3-(2-fluorophenyl)propionate
• SCHEMBL1444146
• methyl 2-fluorophenylpropionate
• Methyl 2-fluorobenzenepropanoate
• DTXSID10573154
• AKOS000349101
• CS-0208728
• AB9717
• 143654-59-5
• BS-25577
• LIXJACUBEJXGIC-UHFFFAOYSA-N

• MDL： MFCD12031751
• Inchi： 1S/C10H11FO2/c1-13-10(12)7-6-8-4-2-3-5-9(8)11/h2-5H,6-7H2,1H3
• InChI Key： LIXJACUBEJXGIC-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CCC(=O)OC

Computed Properties

• Exact Mass: 182.07400
• Monoisotopic Mass: 182.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 1.93130

Additional information on Methyl 3-(2-fluorophenyl)propanoate

Recent Advances in the Study of Methyl 3-(2-fluorophenyl)propanoate (CAS: 143654-59-5) in Chemical Biology and Pharmaceutical Research

Methyl 3-(2-fluorophenyl)propanoate (CAS: 143654-59-5) is a fluorinated aromatic ester that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates targeting neurological disorders, inflammation, and cancer. The presence of the fluorine atom at the ortho position of the phenyl ring enhances its metabolic stability and bioavailability, making it a valuable scaffold for medicinal chemistry.

Recent studies have focused on optimizing the synthetic routes for Methyl 3-(2-fluorophenyl)propanoate to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel catalytic hydrogenation method using palladium on carbon (Pd/C) under mild conditions, achieving a yield of over 90% with minimal side products. This advancement addresses previous challenges related to scalability and cost-effectiveness, paving the way for large-scale production.

In the context of drug discovery, Methyl 3-(2-fluorophenyl)propanoate has been utilized as a building block for the development of selective serotonin reuptake inhibitors (SSRIs) and gamma-aminobutyric acid (GABA) receptor modulators. A collaborative study between academic and industrial researchers demonstrated its incorporation into a new class of anxiolytic compounds with reduced off-target effects compared to existing therapies. These findings were published in Bioorganic & Medicinal Chemistry Letters in early 2024.

Furthermore, the compound's role in prodrug design has been explored. Researchers have leveraged its ester functionality to enhance the delivery of poorly soluble active pharmaceutical ingredients (APIs). For instance, a prodrug of the anti-inflammatory agent flurbiprofen, synthesized using Methyl 3-(2-fluorophenyl)propanoate, exhibited improved oral absorption and prolonged plasma half-life in preclinical models, as detailed in a recent European Journal of Pharmaceutical Sciences article.

Beyond its pharmaceutical applications, Methyl 3-(2-fluorophenyl)propanoate has also been investigated in chemical biology for probing enzyme mechanisms. Its fluorinated aromatic moiety serves as a sensitive reporter in ¹⁹F NMR spectroscopy, enabling real-time monitoring of enzymatic reactions. This approach was successfully applied to study the kinetics of carboxyl esterases, providing insights into substrate specificity and inhibitor design.

In conclusion, Methyl 3-(2-fluorophenyl)propanoate (CAS: 143654-59-5) continues to be a molecule of high interest in multidisciplinary research. Recent advancements in its synthesis, drug development applications, and utility as a chemical biology tool underscore its importance in the field. Future research directions may include exploring its potential in targeted drug delivery systems and as a precursor for novel fluorinated therapeutics.